Cas no 1042523-14-7 (4-Methyl-1,4-diazepane-1-sulfonyl chloride)

• Product Name: 4-Methyl-1,4-diazepane-1-sulfonyl chloride
• CAS No: 1042523-14-7
• MF: C₆H₁₃ClN₂O₂S
• MW: 212.697619199753
• CID: 6364466
• PubChem ID: 43209266
• Update Time: 2024-01-16

4-Methyl-1,4-diazepane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1042523-14-7
• 4-methyl-1,4-diazepane-1-sulfonyl chloride
• EN300-1154779
• 4-Methyl-1,4-diazepane-1-sulfonyl chloride

• Inchi： 1S/C6H13ClN2O2S/c1-8-3-2-4-9(6-5-8)12(7,10)11/h2-6H2,1H3
• InChI Key： NVOHMTKCSLWRFV-UHFFFAOYSA-N
• SMILES： ClS(N1CCN(C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 212.0386265g/mol
• Monoisotopic Mass: 212.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes